Cas no 1250998-08-3 (tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate
• CAS No: 1250998-08-3
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• MDL: MFCD17017145
• CID: 3160756
• PubChem ID: 71305785
• Update Time: 2025-10-29

tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-4-Methyl-2-(methylamino)pentanoic acid
• 3-Hydroxymethyl-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester
• 3-Hydroxymethyl-4,5,7,8-Tetrahydro-1,2,3A,6-Tetraaza-Azulene-6-Carboxylic Acid Tert-Butyl Ester(WX140085)
• tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxylate
• Tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-7H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxylate
• AS-74603
• tert-butyl 3-(hydroxymethyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxylate
• 3-Hydroxymethyl-4,5,7,8-tetrahydro-1,2,3a,6-tetraaza-azulene-6-carboxylic acid t-butyl ester
• 1250998-08-3
• CS-0334735
• MFCD17017145
• 3-Hydroxymethyl-4,5,7,8-tetrahydro-1,2,3a,6-tetraaza-azulene-6-carboxylicacidtert-butylester
• W14804
• AKOS037647732
• tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate

• MDL： MFCD17017145
• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)15-5-4-9-13-14-10(8-17)16(9)7-6-15/h17H,4-8H2,1-3H3
• InChI Key： HLQJVHQCQPXTAJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCC2=NN=C(CO)N2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate

Comprehensive Overview of tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate (CAS No. 1250998-08-3)

The compound tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate (CAS No. 1250998-08-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, featuring a triazolodiazepine core and a tert-butyl carboxylate moiety, makes it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in modulating biological targets, such as enzymes and receptors, due to its hydrogen-bonding capabilities and steric properties.

In recent years, the demand for heterocyclic compounds like 1250998-08-3 has surged, driven by advancements in small-molecule therapeutics and medicinal chemistry. This compound's hydroxymethyl group offers versatility for further derivatization, enabling the synthesis of novel analogs with enhanced pharmacokinetic properties. Its tetrahydrodiazepine scaffold is also a focal point for studies on CNS-targeting drugs, aligning with current trends in neurodegenerative disease research.

From a synthetic perspective, tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate exemplifies modern green chemistry principles. Its preparation often involves catalytic methods and atom-efficient reactions, addressing the growing emphasis on sustainable synthesis. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, a topic frequently searched by chemists optimizing lab protocols.

The compound's CAS No. 1250998-08-3 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in patent literature and preclinical studies. Discussions on platforms like ResearchGate highlight its role in fragment-based drug design, a hot topic in AI-driven drug discovery. Notably, its logP and solubility data are often analyzed in QSAR modeling, bridging computational and experimental chemistry.

Safety and handling of 1250998-08-3 adhere to standard laboratory practices, with no significant hazards reported. Its stability under ambient conditions makes it a practical choice for industrial-scale applications. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this compound are pivotal for developing targeted therapies, a subject dominating scientific forums and SEO-optimized content.

In summary, tert-butyl 3-(hydroxymethyl)-5,6,8,9-tetrahydro-1,2,4triazolo4,3-d1,4diazepine-7-carboxylate represents a convergence of structural innovation and therapeutic potential. Its multifaceted applications—from catalysis to bioactivity screening—ensure its prominence in both academic and industrial settings, resonating with contemporary searches for next-generation drug scaffolds.